Cas no 477848-39-8 (2-Bromo-6-{(4-chlorobenzyl)iminomethyl}-4-methoxybenzenol)

• Product Name: 2-Bromo-6-{(4-chlorobenzyl)iminomethyl}-4-methoxybenzenol
• CAS No: 477848-39-8
• MF: C₁₅H₁₃BrClNO₂
• MW: 355
• CID: 4652361
• Update Time: 2025-11-01

2-Bromo-6-{(4-chlorobenzyl)iminomethyl}-4-methoxybenzenol Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-6-([(4-CHLOROBENZYL)IMINO]METHYL)-4-METHOXYBENZENOL
• 2-Bromo-6-{(4-chlorobenzyl)iminomethyl}-4-methoxybenzenol

• Inchi： InChI=1S/C15H13BrClNO2/c1-20-13-6-11(15(19)14(16)7-13)9-18-8-10-2-4-12(17)5-3-10/h2-7,9,19H,8H2,1H3/b18-9+
• InChI Key： OSNAMLJWCONQHT-GIJQJNRQSA-N
• SMILES： COc1cc(c(c(c1)Br)O)/C=N/Cc2ccc(cc2)Cl

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 443.8±45.0 °C at 760 mmHg
• Flash Point: 222.2±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-Bromo-6-{(4-chlorobenzyl)iminomethyl}-4-methoxybenzenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-6-{(4-chlorobenzyl)iminomethyl}-4-methoxybenzenol

Comprehensive Overview of 2-Bromo-6-{(4-chlorobenzyl)iminomethyl}-4-methoxybenzenol (CAS No. 477848-39-8)

2-Bromo-6-{(4-chlorobenzyl)iminomethyl}-4-methoxybenzenol (CAS No. 477848-39-8) is a specialized organic compound with a unique molecular structure that combines bromine, chlorine, and methoxy functional groups. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and agrochemical development. The presence of both bromo and chlorobenzyl moieties in its structure makes it a versatile intermediate for synthesizing more complex molecules.

One of the most frequently searched questions about this compound is: "What are the applications of 2-Bromo-6-{(4-chlorobenzyl)iminomethyl}-4-methoxybenzenol?" Researchers have explored its role as a key building block in the development of novel heterocyclic compounds, which are widely used in drug discovery. Its iminomethyl group, in particular, offers reactive sites for further chemical modifications, making it valuable for designing targeted molecular architectures.

In the context of green chemistry and sustainable synthesis, CAS No. 477848-39-8 has been studied for its potential to reduce waste in multi-step reactions. Recent trends in AI-driven drug discovery have also highlighted the importance of such intermediates, as they can be used to train machine learning models for predicting reaction outcomes. This aligns with the growing demand for high-efficiency chemical synthesis in the pharmaceutical industry.

Another hot topic related to this compound is its spectroscopic characterization. Analytical techniques such as NMR, IR spectroscopy, and mass spectrometry are often employed to confirm its purity and structural integrity. These methods are critical for ensuring reproducibility in research, a concern frequently raised by scientists in online forums and academic discussions.

The compound's methoxybenzenol core is another area of interest, as it shares structural similarities with naturally occurring phenolic compounds. This has led to investigations into its potential antioxidant properties and other bioactivities. However, it’s important to note that such studies are still in early stages, and further research is needed to validate these hypotheses.

From a commercial perspective, 2-Bromo-6-{(4-chlorobenzyl)iminomethyl}-4-methoxybenzenol is often listed under the category of fine chemicals, with suppliers emphasizing its high purity and custom synthesis options. The compound’s CAS No. 477848-39-8 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance.

In summary, 2-Bromo-6-{(4-chlorobenzyl)iminomethyl}-4-methoxybenzenol represents a fascinating case study in modern chemical research. Its multifaceted applications, from drug development to material science, underscore its importance in advancing scientific innovation. As research continues to evolve, this compound is likely to remain a focal point for both academic and industrial chemists.